Cas no 2172587-08-3 (2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172587-08-3
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5568667
• PubChem ID: 165595780
• Update Time: 2025-07-01

2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172587-08-3
• 2-[1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599250
• 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C13H20N4O/c1-10(18-2)13-12(6-8-14)15-16-17(13)9-7-11-4-3-5-11/h10-11H,3-7,9H2,1-2H3
• InChI Key： ZZIIIYHZYSMVDI-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1CCC1CCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172587-08-3)

2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172587-08-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates a triazolylacetonitrile moiety, which is known for its versatility in drug design and development. The presence of substituents such as 2-cyclobutylethyl and 1-methoxyethyl further enhances its potential utility in various chemical and biological applications.

The compound’s molecular structure is meticulously designed to optimize its pharmacokinetic properties, making it a candidate for further exploration in the development of novel therapeutic agents. The triazol-4-ylacetonitrile core is particularly noteworthy, as it has been extensively studied for its role in modulating biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in addressing complex diseases, including inflammatory disorders and neoplastic conditions.

In the context of contemporary research, 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been investigated for its potential as a scaffold in the synthesis of bioactive molecules. The 2-cyclobutylethyl group contributes to the steric bulk of the molecule, which can influence binding affinity and selectivity when interacting with biological targets. Similarly, the 1-methoxyethyl substituent introduces a polar moiety that may enhance solubility and metabolic stability. These features make the compound an attractive candidate for further optimization in drug discovery programs.

Recent studies have demonstrated the efficacy of triazolylacetonitrile derivatives in inhibiting key enzymes involved in disease pathogenesis. For instance, modifications in the triazol-4-ylacetonitrile moiety have been shown to alter receptor binding profiles, leading to improved therapeutic outcomes. The structural versatility of this compound allows for fine-tuning its pharmacological properties, making it a valuable asset in the quest for novel pharmacotherapeutics.

The synthesis of 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for downstream applications. Techniques such as cross-coupling reactions and nucleophilic substitutions have been utilized to construct the triazolylacetonitrile core efficiently. These synthetic strategies align with modern pharmaceutical manufacturing standards, ensuring scalability and reproducibility.

The biological activity of this compound has been preliminarily assessed through in vitro assays targeting relevant disease-related pathways. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes and receptors, although further studies are necessary to fully elucidate its mechanism of action. The potential therapeutic applications of 2-1-(2-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile are broad-ranging and warrant deeper investigation into its pharmacological profile.

In conclusion, CAS No. 2172587-08-3 represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of substituents and heterocyclic core positions it as a promising candidate for further development into novel therapeutic agents. Continued exploration into its biological activities and synthetic pathways will likely yield valuable insights into its role in addressing contemporary healthcare challenges.